BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(Dimethoxymethyl)-2-methylpyrimidine IUPAC
name and synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Dimethoxymethyl)-2-
Compound Name:
methylpyrimidine

Cat. No.: B061294

Technical Guide: 4-(Dimethoxymethyl)-2-
methylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 4-
(Dimethoxymethyl)-2-methylpyrimidine, including its nomenclature, physicochemical
properties, and currently available information on its synthesis and biological context. This
document is intended to serve as a foundational resource for professionals engaged in
chemical research and drug development.

Chemical Identity and Nomenclature

The unique identification of a chemical compound is fundamental for research and regulatory
purposes. This section details the IUPAC name and various synonyms associated with 4-
(Dimethoxymethyl)-2-methylpyrimidine.

The standard IUPAC name for this compound is 4-(dimethoxymethyl)-2-methylpyrimidine[1].
It is also known by several synonyms, which are listed in the table below for comprehensive
identification.
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Identifier Type Identifier

IUPAC Name 4-(dimethoxymethyl)-2-methylpyrimidine[1]
CAS Number 175277-33-5[1]

Molecular Formula C8H12N202[1][2][3]

4-(dimethoxymethyl)-2-methyl-pyrimidine, 4-
Synonyms Dimethoxymethyl-2-methyl-pyrimidine, C-6521,
CID2799572, SPB 04845, ZINC00166503[1]

Physicochemical Properties

Understanding the physicochemical properties of a compound is crucial for its handling,
formulation, and application in experimental settings. The following table summarizes the key
properties of 4-(Dimethoxymethyl)-2-methylpyrimidine.

Property Value
Molecular Weight 168.19 g/mol [2][3]
Appearance Colorless to light yellow liquid[2]
Boiling Point 119 °C[2]

) 1.085 + 0.06 g/cm3 (Predicted)[2]; 1.1 £ 0.1
Density

g/cm3[3]

Flash Point 72.8 £ 13.4 °CJ[3]

Store under inert gas (Nitrogen or Argon) at 2-

Storage Conditions
8°C[2]

Synthesis and Experimental Protocols

A detailed, peer-reviewed experimental protocol for the specific synthesis of 4-
(Dimethoxymethyl)-2-methylpyrimidine is not readily available in the public domain.
However, the synthesis of structurally related pyrimidine derivatives often involves the
condensation of a 3-dicarbonyl compound or its equivalent with an amidine. For instance, the
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synthesis of 4,6-dihydroxy-2-methylpyrimidine has been reported via the reaction of dimethyl
malonate and acetamidine hydrochloride in the presence of a base like sodium methoxide[4].

A plausible synthetic approach for 4-(Dimethoxymethyl)-2-methylpyrimidine could
conceptually involve the reaction of a suitably protected 4-formyl-2-methylpyrimidine precursor

or the direct introduction of the dimethoxymethyl group onto a pre-formed 2-methylpyrimidine
ring.

Below is a conceptual workflow for the synthesis of a pyrimidine core, which could be adapted
for the target molecule.

Starting Materials

Amidine Derivative 1,3-Dicarbonyl Compound

(e.g., Acetamidine) (or equivalent)

Reactjon Steps

Base-catalyzed
Condensation

Cyclization

Purification
(e.g., Crystallization, Chromatography)

Substituted Pyrimidine Core
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Caption: Conceptual workflow for pyrimidine synthesis.

Biological Activity and Potential Applications

As of the latest available data, there are no specific studies detailing the biological activity or
signaling pathways directly associated with 4-(Dimethoxymethyl)-2-methylpyrimidine.
However, the pyrimidine scaffold is a core structure in numerous biologically active molecules,
including DNA and RNA bases, and is a privileged structure in medicinal chemistry.

Derivatives of pyrimidine have been shown to exhibit a wide range of biological activities,
including:

» Antitumor agents: Some pyrimidine derivatives act as antitubulin agents, inhibiting cell
proliferation[5].

« Antimicrobial and Anthelmintic activity: Certain substituted pyrimidines have demonstrated
potential as antimicrobial and anthelmintic agents|[6].

» Anti-tubercular Activity: 2,4-Diaminopyrimidine derivatives have been synthesized and
evaluated for their anti-tubercular properties|[7].

» Kinase Inhibition: Pyrimidine-based compounds have been investigated as potential
inhibitors of kinases such as EGFR and VEGFR-2[8].

The logical relationship between the core pyrimidine structure and its diverse biological
activities is illustrated in the diagram below.
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Caption: Pyrimidine core and its potential biological roles.

Given the established importance of the pyrimidine nucleus, 4-(Dimethoxymethyl)-2-
methylpyrimidine represents a compound of interest for further investigation into its potential
biological and pharmacological properties. The lack of current data highlights an opportunity for
novel research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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